molecular formula C10H10BrNO B3045803 1-(7-Bromoindolin-1-yl)ethanone CAS No. 114144-24-0

1-(7-Bromoindolin-1-yl)ethanone

Cat. No.: B3045803
CAS No.: 114144-24-0
M. Wt: 240.1 g/mol
InChI Key: RNWAKJNLFUWSRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(7-Bromoindolin-1-yl)ethanone is a brominated indoline derivative characterized by a ketone group (-CO-) at the 1-position of the indoline ring and a bromine substituent at the 7-position. Indoline, a partially saturated indole analog, provides a unique scaffold for chemical modifications. The bromine atom enhances electrophilic reactivity, making the compound a valuable intermediate in organic synthesis and drug discovery .

Properties

IUPAC Name

1-(7-bromo-2,3-dihydroindol-1-yl)ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H10BrNO/c1-7(13)12-6-5-8-3-2-4-9(11)10(8)12/h2-4H,5-6H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RNWAKJNLFUWSRG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)N1CCC2=C1C(=CC=C2)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H10BrNO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60295278
Record name 1-(7-Bromo-2,3-dihydro-1H-indol-1-yl)ethan-1-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60295278
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

240.10 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

114144-24-0
Record name 1-(7-Bromo-2,3-dihydro-1H-indol-1-yl)ethan-1-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60295278
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 1-(7-Bromoindolin-1-yl)ethanone with five analogs, emphasizing structural variations, physicochemical properties, and biological activities:

Compound Name Core Structure Substituents Molecular Formula Molecular Weight Key Properties/Activities Reference
1-(7-Bromoindolin-1-yl)ethanone (Hypothetical) Indoline Br (C7), COCH₃ (C1) C₁₀H₁₀BrNO 240.10 (calc.) N/A (Theoretical intermediate for bioactive derivatives)
1-(7-Bromo-1H-indol-2-yl)ethanone (CAS 1368319-81-6) Indole Br (C7), COCH₃ (C2) C₁₀H₈BrNO 238.08 Stable at 2–8°C; potential use in heterocyclic synthesis
1-(5-Bromo-4-nitroindolin-1-yl)ethanone (CAS 1116339-78-6) Indoline Br (C5), NO₂ (C4), COCH₃ (C1) C₁₀H₉BrN₂O₃ 299.12 High density (1.602 g/cm³); nitro group may enhance electrophilicity for further reactions
1-(7-Amino-5-bromoindolin-1-yl)ethanone (CAS 133433-62-2) Indoline Br (C5), NH₂ (C7), COCH₃ (C1) C₁₀H₁₁BrN₂O 255.11 Research chemical; amino group enables conjugation or derivatization
1-(3-Bromo-7-methyl-1H-indol-1-yl)ethanone (CAS 1375064-60-0) Indole Br (C3), CH₃ (C7), COCH₃ (C1) C₁₁H₁₀BrNO 260.11 Methyl group increases lipophilicity; potential antibacterial applications
1-(7-Bromo-6-nitro-3,4-dihydroisoquinolin-2-yl)ethanone (CAS 1279717-17-7) Isoquinoline Br (C7), NO₂ (C6), COCH₃ (C2) C₁₁H₁₁BrN₂O₃ 299.12 Predicted boiling point 421.5°C; nitro group may confer redox activity

Structural and Functional Differences

  • Core Structure: Indoline (saturated) vs. indole (unsaturated) vs. isoquinoline (benzannulated). Saturation in indoline may reduce aromaticity, altering reactivity and binding affinity compared to indole derivatives .
  • Substituent Position: Bromine at C7 in the target compound vs. C5 in 1-(5-Bromo-4-nitroindolin-1-yl)ethanone. Positional isomers exhibit distinct electronic effects, influencing regioselectivity in cross-coupling reactions .
  • Functional Groups: Amino (-NH₂) and nitro (-NO₂) groups in analogs modify solubility and bioactivity.

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